Cas no 2150231-17-5 (N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide)

N-(3-Bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide is a halogenated heterocyclic compound featuring both bromine and chlorine substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of the 1,2-oxazole ring and the chloroacetamide moiety makes it a versatile intermediate for constructing complex molecular frameworks, particularly in pharmaceutical and agrochemical applications. Its electrophilic sites enable selective functionalization, facilitating cross-coupling reactions or nucleophilic substitutions. The compound’s stability under standard conditions ensures consistent handling and storage. Researchers value its potential as a building block for developing bioactive molecules, owing to its balanced reactivity and structural diversity. Suitable for controlled synthetic pathways, it offers precise modifications in target-oriented synthesis.
N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide structure
2150231-17-5 structure
Product Name:N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide
CAS No:2150231-17-5
MF:C7H8BrClN2O2
MW:267.507619857788
CID:5413187
PubChem ID:146108554
Update Time:2025-05-26

N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[(3-Bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
    • EN300-3332516
    • 2150231-17-5
    • Z2754361872
    • N-[(3-Bromo-5-isoxazolyl)methyl]-2-chloropropanamide
    • N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide
    • Inchi: 1S/C7H8BrClN2O2/c1-4(9)7(12)10-3-5-2-6(8)11-13-5/h2,4H,3H2,1H3,(H,10,12)
    • InChI Key: CEQUIINVOMXUGT-UHFFFAOYSA-N
    • SMILES: C(NCC1ON=C(Br)C=1)(=O)C(Cl)C

Computed Properties

  • Exact Mass: 265.94577g/mol
  • Monoisotopic Mass: 265.94577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.619±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 464.0±45.0 °C(Predicted)
  • pka: 12.67±0.46(Predicted)

N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3332516-0.1g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
0.1g
$615.0 2025-03-18
Enamine
EN300-3332516-0.25g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
0.25g
$642.0 2025-03-18
Enamine
EN300-3332516-0.5g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
0.5g
$671.0 2025-03-18
Enamine
EN300-3332516-1g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 90%
1g
$699.0 2023-09-04
Enamine
EN300-3332516-2.5g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
2.5g
$1370.0 2025-03-18
Enamine
EN300-3332516-5g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 90%
5g
$2028.0 2023-09-04
Enamine
EN300-3332516-10g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 90%
10g
$3007.0 2023-09-04
Enamine
EN300-3332516-0.05g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
0.05g
$587.0 2025-03-18
Enamine
EN300-3332516-1.0g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
1.0g
$699.0 2025-03-18
Enamine
EN300-3332516-5.0g
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-chloropropanamide
2150231-17-5 95.0%
5.0g
$2028.0 2025-03-18

Additional information on N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide

N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide: A Comprehensive Overview of CAS No. 2150231-17-5

N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide (CAS No. 2150231-17-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide is composed of a 1,2-oxazole ring substituted with a bromine atom at the 3-position and a methyl group attached to the nitrogen atom of the amide functional group. The presence of a chlorinated propanamide moiety further adds to its chemical diversity and biological activity. This combination of functional groups imparts unique properties to the compound, making it an attractive candidate for further investigation.

Recent studies have focused on the synthesis and characterization of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide. One notable approach involves the reaction of 3-bromo-1,2-oxazole with 2-chloropropionyl chloride in the presence of a base, followed by nucleophilic substitution with an appropriate amine. This method has been optimized to achieve high yields and purity, facilitating its use in subsequent biological assays.

In terms of biological activity, N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide has demonstrated significant potential as an inhibitor of specific enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases involved in signal transduction pathways. These findings suggest that the compound could be a valuable lead for the development of new drugs targeting diseases such as cancer and inflammatory disorders.

Moreover, preliminary studies have explored the pharmacokinetic properties of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that the compound has good bioavailability and stability in vivo. This is crucial for its potential use as a therapeutic agent in clinical settings.

The safety profile of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide is another important aspect that has been evaluated. Toxicity studies conducted in vitro and in animal models have shown that the compound exhibits low toxicity at therapeutic concentrations. This suggests that it may be safe for human use when administered within appropriate dosage ranges.

Recent advancements in computational chemistry have also contributed to our understanding of N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to elucidate its mechanism of action. These computational tools are invaluable for guiding further optimization efforts and identifying structural modifications that could enhance its biological activity.

In conclusion, N-(3-bromo-1,2-oxazol-5-yl)methyl-2-chloropropanamide (CAS No. 2150231-17-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical contexts.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.